Cas no 97188-28-8 (1H-Pyrrole, 3-(1,1-dimethylethyl)-1-(phenylsulfonyl)-)

• Product Name: 1H-Pyrrole, 3-(1,1-dimethylethyl)-1-(phenylsulfonyl)-
• CAS No: 97188-28-8
• MF: C₁₄H₁₇NO₂S
• MW: 263.35528254509
• MDL: MFCD31802781
• CID: 4365668
• PubChem ID: 11108177
• Update Time: 2025-05-19

1H-Pyrrole, 3-(1,1-dimethylethyl)-1-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 3-(1,1-dimethylethyl)-1-(phenylsulfonyl)-
• 3-(tert-butyl)-1-(phenylsulfonyl)-1H-pyrrole
• 1-(benzenesulfonyl)-3-tert-butyl-1H-pyrrole
• 3-(t-Butyl)-1-(phenylsulfonyl)-1H-pyrrole
• WS-03198
• MFCD31802781
• 1-(benzenesulfonyl)-3-tert-butylpyrrole
• 3-tert-butyl-1-(phenylsulfonyl)-1H-pyrrole
• 97188-28-8
• SCHEMBL23364667
• E71820

• MDL： MFCD31802781
• Inchi： 1S/C14H17NO2S/c1-14(2,3)12-9-10-15(11-12)18(16,17)13-7-5-4-6-8-13/h4-11H,1-3H3
• InChI Key： AEJXCACOHQTSMS-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C=CC(=C1)C(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 263.09799996g/mol
• Monoisotopic Mass: 263.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 47.4Ų

Additional information on 1H-Pyrrole, 3-(1,1-dimethylethyl)-1-(phenylsulfonyl)-

Comprehensive Overview of 1H-Pyrrole, 3-(1,1-dimethylethyl)-1-(phenylsulfonyl)- (CAS No. 97188-28-8)

The chemical compound 1H-Pyrrole, 3-(1,1-dimethylethyl)-1-(phenylsulfonyl)-, identified by its CAS No. 97188-28-8, is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic chemistry. This compound belongs to the pyrrole family, a heterocyclic structure known for its versatility in drug design and functional materials. The presence of a tert-butyl group at the 3-position and a phenylsulfonyl moiety at the 1-position makes this derivative particularly valuable for researchers exploring structure-activity relationships (SAR) and molecular interactions.

In recent years, the demand for sulfonylated pyrrole derivatives has surged due to their potential applications in pharmaceutical intermediates and agrochemicals. The phenylsulfonyl group, in particular, is a critical functional group that enhances the compound's stability and reactivity, making it a preferred choice for cross-coupling reactions and catalysis. Researchers frequently search for "synthesis of sulfonylated pyrroles" or "applications of tert-butyl pyrrole derivatives," reflecting the growing interest in this niche area of organic chemistry.

From a synthetic perspective, 1H-Pyrrole, 3-(1,1-dimethylethyl)-1-(phenylsulfonyl)- is often synthesized via palladium-catalyzed reactions or nucleophilic substitution methods. Its CAS No. 97188-28-8 is frequently referenced in patent literature, highlighting its role in the development of high-performance materials and bioactive molecules. The compound's unique structure also makes it a candidate for studying electron-transfer processes and photophysical properties, topics that are trending in materials science forums and academic discussions.

Another area of interest is the compound's potential in drug discovery. Pyrrole derivatives are known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The tert-butyl group in 1H-Pyrrole, 3-(1,1-dimethylethyl)-1-(phenylsulfonyl)- can influence the molecule's lipophilicity and metabolic stability, which are critical parameters in pharmacokinetic optimization. Searches like "pyrrole derivatives in medicine" or "sulfonamide-based drug design" underscore the relevance of this compound in modern therapeutics.

Environmental and green chemistry considerations are also driving research into this compound. Scientists are exploring sustainable synthesis routes for 1H-Pyrrole, 3-(1,1-dimethylethyl)-1-(phenylsulfonyl)- to minimize waste and reduce reliance on hazardous reagents. Queries such as "eco-friendly synthesis of sulfonylated heterocycles" align with the global push toward green manufacturing practices. The compound's stability under various conditions further makes it a subject of interest for industrial applications.

In summary, 1H-Pyrrole, 3-(1,1-dimethylethyl)-1-(phenylsulfonyl)- (CAS No. 97188-28-8) is a multifaceted compound with broad applicability in pharmaceuticals, materials science, and catalysis. Its structural features, including the tert-butyl and phenylsulfonyl groups, offer unique opportunities for innovation in both academic and industrial settings. As research continues to uncover new uses for this molecule, its importance in advanced chemical synthesis and drug development is expected to grow exponentially.